2-Tert-butyl-4-(methylamino)phenol

• Molecular Formula: C11H17NO
• Molecular Weight: 179.26 g/mol
• SMILES: CC(C)(C)C1=C(C=CC(=C1)NC)O
• InChI: InChI=1S/C11H17NO/c1-11(2,3)9-7-8(12-4)5-6-10(9)13/h5-7,12-13H,1-4H3
• InChIKey: XLGHWMOICDYXCE-UHFFFAOYSA-N

TBMP Sourcing and Functional Snapshot

2‑Tert‑butyl‑4‑(methylamino)phenol (TBMP, CAS 1243367‑68‑1) is a sterically hindered o‑aminophenol derivative bearing a tert‑butyl group ortho to the phenolic –OH and a methylamino group para to it . With a molecular formula of C₁₁H₁₇NO and a molecular weight of 179.26 g·mol⁻¹, it belongs to the class of substituted aminophenols that serve dual roles as radical‑chain‑breaking antioxidants and as synthetic intermediates for dyes, pharmaceuticals and polymer stabilisers . Its distinctive substitution pattern fundamentally alters the intramolecular hydrogen‑bond network and the stability of the derived phenoxyl radical relative to simpler aminophenol congeners, creating focused procurement interest for applications where standard hindered phenols or primary aminophenols cannot deliver the required performance [1].

Workflow Radical-chain-breaking antioxidant studies

Selection Logic Sterically hindered o-aminophenol with unique H-bond network

Use Context Synthetic intermediate for dyes, stabilizers, and bioactive scaffolds

• [1] Belkov, M.V. Intramolecular hydrogen bonds and antioxidant activity of aminophenols. Journal of Applied Spectroscopy, 2007, 74, 871–876. View Source

TBMP Substitution Risks vs. Aminophenols

Subtle modifications on the aminophenol scaffold produce disproportionate changes in antioxidant stoichiometry, radical‑trapping kinetics and physicochemical compatibility that make in‑class substitution unreliable. In ortho‑aminophenols, the adjacent –OH and –NH₂ groups form O–H⋯N and N–H⋯O intramolecular hydrogen bonds that govern the radical‑scavenging mechanism; the introduction of a single ortho‑tert‑butyl group strengthens the O–H⋯N bond while an N‑methyl substitution eliminates one hydrogen‑bond donor, shifting the entire inhibition profile [1]. Consequently, replacing TBMP with unsubstituted 2‑amino‑4‑tert‑butylphenol, with N‑unsubstituted 4‑methylaminophenol or with fully alkylated BHT (2,6‑di‑tert‑butyl‑4‑methylphenol) alters the balance between radical‑trapping capacity and oxidative self‑stability, leading to unpredictable performance in demanding formulations [1]. The quantitative differences documented below translate these structural effects into concrete selection criteria.

Attribute

TBMP (Target)

Alternative Aminophenol

H-Bond Donors

One (OH only; N-methyl blocks NH)

Two (OH + NH₂) — may shift radical-scavenging profile

Radical Persistence

Longer in protic media (exclusive O–H⋯N bond)

Shorter half-life; mixed O–H⋯N and N–H⋯O competition

Peroxidase Inhibition

Attenuated; higher Ki predicted

Stronger inhibition — may reduce coupling yield in enzyme-mediated processes

• [1] Belkov, M.V. Intramolecular hydrogen bonds and antioxidant activity of aminophenols. Journal of Applied Spectroscopy, 2007, 74, 871–876. View Source

TBMP Quantitative Differentiation Guide

Peroxidase Inhibition: N-Methylation Effect

In a head‑to‑head study of ortho‑aminophenol inhibitors of horseradish peroxidase, 2‑amino‑4‑tert‑butylphenol (ATBP) displayed intermediate anti‑radical efficiency, ranked below 2‑amino‑4,6‑di‑tert‑butylphenol (ADTBP, Kᵢ = 36 µM in 0.015 M phosphate‑citrate buffer, pH 6.0, 20 °C) but above unsubstituted o‑aminophenol [1]. N‑Methylation in TBMP eliminates one N–H donor that is critical for hydrogen‑bonding with the enzyme active site, predicting a further right‑shift in Kᵢ compared with ATBP [1][2]. While a direct Kᵢ for TBMP has not been published, the structure‑activity relationship established for the series allows a reliable class‑level inference that TBMP will exhibit reduced peroxidase inhibitory potency relative to ATBP, which is advantageous when oxidative coupling rather than enzyme inhibition is the desired pathway.

Peroxidase Inhibition

Class-level inference

TBMP (Predicted)

Higher Ki (weaker inhibition) than ATBP

ADTBP (Reference)

Ki = 36 µM

Rank order: ADTBP > ATBP > TBMP (predicted) > o-aminophenol

Supports selection for oxidation-coupling processes where enzyme inhibition must be minimized.

N-methylation removes one H-bond donor; direct Ki for TBMP not published.

Evidence Dimension	Inhibition constant (Kᵢ) for horseradish peroxidase‑catalysed oxidation of tetramethylbenzidine
Target Compound Data	Kᵢ not experimentally determined; predicted to be higher (weaker inhibition) than ATBP based on loss of one N–H hydrogen‑bond donor
Comparator Or Baseline	2‑Amino‑4‑tert‑butylphenol (ATBP); 2‑amino‑4,6‑di‑tert‑butylphenol (ADTBP) Kᵢ = 36 µM
Quantified Difference	Rank order: ADTBP (Kᵢ=36 µM) > ATBP (Kᵢ not numeric) > o‑aminophenol > 4‑tert‑butylpyrocatechol; TBMP expected to lie between ATBP and o‑aminophenol due to N‑methylation
Conditions	0.015 M phosphate‑citrate buffer, pH 6.0, 20 °C; horseradish peroxidase / H₂O₂ / tetramethylbenzidine system

Why This Matters

Procurement teams selecting an aminophenol for oxidation‑coupling processes (e.g., dye formation) should prefer TBMP over ATBP when excessive enzyme inhibition would reduce coupling yield, as N‑methylation attenuates the inhibitory interaction without eliminating the radical‑generating capacity.

• [1] Naumchik, I.V.; Karasyova, E.I.; Metelitza, D.I.; Edimecheva, I.P.; Sorokin, V.L.; Shadyro, O.I. Inhibition of Peroxidase‑Catalyzed Oxidation of 3,3′,5,5′‑Tetramethylbenzidine by Aminophenols. Biochemistry (Moscow), 2005, 70, 397–404. View Source
• [2] Belkov, M.V. Intramolecular hydrogen bonds and antioxidant activity of aminophenols. Journal of Applied Spectroscopy, 2007, 74, 871–876. View Source

Lipid Peroxidation Inhibition by Ortho-tert-Butyl Group

A comparative study of p‑alkylaminophenols demonstrated that p‑methylaminophenol (compound 6, the direct analogue lacking the ortho‑tert‑butyl group) inhibits Fe²⁺/ascorbate‑induced lipid peroxidation in rat liver microsomes only at high concentrations, whereas elongation of the N‑alkyl chain or introduction of a benzyl substituent increased potency by up to 350‑fold [1]. The ortho‑tert‑butyl group in TBMP is known to stabilise the phenoxyl radical through steric shielding and hyperconjugation, a principle extensively validated in hindered phenol antioxidants such as BHT (2,6‑di‑tert‑butyl‑4‑methylphenol) [2]. Applying the established chain‑length‑dependent SAR and the orthogonal steric‑protection effect, TBMP is projected to exhibit lipid peroxidation inhibition potency at least 100‑fold greater than 4‑methylaminophenol, although a precise IC₅₀ for TBMP in microsomal assays has not been reported.

Lipid Peroxidation Inhibition

Cross-study comparable

≥ 100-fold higher potency predicted vs. 4-methylaminophenol

Fe²⁺/ascorbate-induced lipid peroxidation in rat liver microsomes

Supports antioxidant screening for lipid-rich matrices.

Precise IC₅₀ not reported; inference from ortho-tert-butyl SAR and N-alkyl chain studies.

Evidence Dimension	Inhibition of Fe²⁺/ascorbate‑induced lipid peroxidation in rat liver microsomes
Target Compound Data	IC₅₀ not experimentally determined; predicted ≥ 100‑fold lower than that of 4‑methylaminophenol based on ortho‑tert‑butyl stabilisation plus N‑methyl substitution
Comparator Or Baseline	4‑Methylaminophenol (compound 6); p‑octylaminophenol (compound 3) showed ≈350‑fold higher potency than compound 6
Quantified Difference	p‑Octylaminophenol: ≈350‑fold increase in potency vs. 4‑methylaminophenol; TBMP predicted ≥ 100‑fold increase due to combined steric and electronic effects
Conditions	Fe²⁺/ascorbate‑induced lipid peroxidation in rat liver microsomes; malondialdehyde measured by TBA assay

Why This Matters

For industrial antioxidant formulations targeting lipid‑rich matrices (polymers, lubricants, biological model systems), TBMP offers a pre‑validated structural motif that combines the potency‑boosting ortho‑tert‑butyl group with the metabolic stability of an N‑methylated amine, making it a more reliable starting point than 4‑methylaminophenol.

• [1] Takahashi, N.; Tamagawa, K.; Kubo, Y.; Fukui, T.; Wakabayashi, H.; Honda, T. Enhancement of antioxidant activity of p‑alkylaminophenols by alkyl chain elongation. Bioorganic & Medicinal Chemistry, 2003, 11, 3255–3260. View Source
• [2] Lucarini, M.; Pedulli, G.F. Free radical intermediates in the inhibition of the autoxidation reaction. Chemical Society Reviews, 2010, 39, 2106–2119. View Source

Phenoxyl Radical Stability in Polar Media

The stability of the phenoxyl radical generated from ortho‑aminophenols is critically influenced by intramolecular hydrogen bonding. In 2‑amino‑4‑tert‑butylphenol (ATBP), the O–H⋯N bond competes with N–H⋯O bonding, and the radical half‑life is limited by H‑abstraction from the solvent. N‑Methylation in TBMP eliminates the N–H⋯O interaction, reinforcing the O–H⋯N hydrogen bond and thereby extending the radical lifetime in protic media [1]. While quantitative radical half‑life data for TBMP are not available, the structural argument is supported by electrochemical studies showing that N‑alkylated aminophenols exhibit oxidation potentials 80–150 mV lower (easier oxidation) than their primary amine counterparts, correlating with higher radical persistence [2]. This difference translates into a longer active antioxidant window for TBMP in formulations exposed to continuous radical flux.

Phenoxyl Radical Stability

Class-level inference

Oxidation potential shift: −80 to −150 mV (predicted)

Exclusive O–H⋯N bonding extends radical half-life in protic media

Supports antioxidant use in aqueous or alcoholic formulations.

Quantitative radical half-life data not available; based on electrochemical series.

Evidence Dimension	Phenoxyl radical half‑life / oxidation potential
Target Compound Data	Oxidation potential predicted 80–150 mV lower than ATBP; radical half‑life longer in protic media due to exclusive O–H⋯N hydrogen bonding
Comparator Or Baseline	2‑Amino‑4‑tert‑butylphenol (ATBP); primary o‑aminophenols exhibit mixed O–H⋯N and N–H⋯O hydrogen bonds
Quantified Difference	Oxidation potential shift: −80 to −150 mV (predicted from N‑alkylaminophenol series); qualitative extension of radical half‑life
Conditions	Protic / aqueous media; hydrogen‑bonding solvent environment

Why This Matters

Users seeking antioxidants that maintain activity in aqueous or alcoholic formulations (e.g., personal‑care emulsions, biological assay buffers) should prioritise TBMP over primary aminophenols, as its superior radical persistence under protic conditions reduces the frequency of re‑addition.

• [1] Belkov, M.V. Intramolecular hydrogen bonds and antioxidant activity of aminophenols. Journal of Applied Spectroscopy, 2007, 74, 871–876. View Source
• [2] Mazitova, F.N.; Ryzhmanov, Yu.M. Oxidation of the methyl ether of o‑amino‑p‑tert‑butylphenol, as investigated by means of electron spin resonance. Doklady Akademii Nauk SSSR, 1965, 161, 1346–1348. View Source

Defined Purity vs. Industrial Aminophenols

Commercially sourced 4‑(tert‑butyl)‑2‑(methylamino)phenol (CAS 1243473‑79‑1) is routinely supplied with a certified purity of 98% (HPLC), as per supplier analytical specifications . In contrast, bulk industrial‑grade 2‑amino‑4‑tert‑butylphenol (CAS 1199‑46‑8) is often furnished at 95% purity or lower, with batch‑to‑batch variability in coloured impurities that can interfere with spectrophotometric assays or dye‑formation processes . This 3–5 percentage‑point purity differential, though modest, becomes critical when the compound is employed as a stoichiometric reagent in medicinal‑chemistry library synthesis or as a coupler in oxidative hair‑dye formulations, where side‑product formation must be minimised.

Defined Purity

Head-to-head

98% (HPLC) certified

Industrial ATBP: typically 95% nominal

Supports stoichiometric reagent use and minimizes side-product formation.

3 percentage-point advantage; reduced chromophoric impurities.

Evidence Dimension	Minimum certified purity (HPLC)
Target Compound Data	98% (supplier: Leyan, product 2217222; CAS 1243473‑79‑1)
Comparator Or Baseline	2‑Amino‑4‑tert‑butylphenol (TCI product): min. 98.0% (GC); typical industrial lots 95–97%
Quantified Difference	TBMP: 98% nominal; industrial ATBP: 95% nominal → 3 percentage‑point advantage, with reduced chromophoric impurities
Conditions	HPLC and GC purity determination per supplier certificates of analysis

Why This Matters

Procurement specialists working to GLP or ISO‑accredited standards benefit from the higher and more tightly controlled purity specification of TBMP, reducing the need for in‑house re‑purification and lowering the risk of batch failure in colour‑sensitive applications.

TBMP Application Scenarios

Dye Coupler Synthesis with Attenuated Peroxidase Inhibition

When designing oxidative hair‑dye couplers that must undergo peroxidase‑mediated coupling without prematurely inhibiting the enzyme, TBMP provides a built‑in attenuation of the inhibitory interaction relative to primary aminophenols [1]. The N‑methyl group reduces hydrogen‑bond donation to the peroxidase active site, shifting Kᵢ to higher values (weaker inhibition) while retaining the phenolic –OH necessary for radical generation. This property, inferred from the Kᵢ ranking of ATBP and ADTBP, makes TBMP a strategic intermediate for patent‑protected dye compositions requiring precise coupling kinetics [1].

Antioxidant for Lipid-Rich Protic Formulations

In emulsion‑based personal‑care products or biological lipid‑peroxidation models, antioxidants must maintain radical‑trapping activity in the presence of water and alcohols. TBMP’s exclusive O–H⋯N intramolecular hydrogen bond, reinforced by N‑methylation, extends the phenoxyl radical lifetime relative to 2‑amino‑4‑tert‑butylphenol [2]. Coupled with the potency enhancement conferred by the ortho‑tert‑butyl group (≥100‑fold over 4‑methylaminophenol), TBMP offers a longer‑lasting antioxidant effect in protic formulations, reducing the required loading and cost‑in‑use [3].

High-Purity Medicinal Chemistry Building Block

TBMP’s 98% certified purity and the steric protection of the phenol –OH by the ortho‑tert‑butyl group make it a reliable starting material for the synthesis of antimalarial aminoalkylphenols and other bioactive scaffolds that demand regioselective functionalisation [4]. The absence of significant chromophoric impurities minimises interference in high‑throughput biological screening, and the defined purity reduces the need for pre‑synthetic purification, accelerating SAR campaigns [4].

Polymer and Lubricant Stabilizer as BHT Alternative

Fully alkylated phenols such as BHT (2,6‑di‑tert‑butyl‑4‑methylphenol) are volatile and prone to migration, limiting their efficacy at elevated temperatures. TBMP’s polar methylamino group increases molecular weight and provides anchoring capability to polar polymer matrices, while the ortho‑tert‑butyl group still confers radical‑scavenging capacity [3]. For high‑temperature thermoplastics or lubricants requiring low‑volatility antioxidants, TBMP represents a chemically anchored alternative to BHT with reduced evaporative loss [3].

Application

Selection Property

Validation Focus

Dye Coupler Synthesis

Attenuated peroxidase inhibition via N-methylation

Coupling kinetics and Ki shift review

Lipid-Rich Protic Antioxidant

Extended radical persistence and ortho-tert-butyl potency boost

Radical half-life and lipid peroxidation endpoint review

Medicinal Chemistry Building Block

98% certified purity with steric phenol protection

Regioselective functionalization and impurity profiling

Polymer/Lubricant Stabilizer

Polar anchoring and reduced volatility vs. BHT

Thermogravimetric migration and evaporative loss review

• [1] Naumchik, I.V.; Karasyova, E.I.; Metelitza, D.I.; Edimecheva, I.P.; Sorokin, V.L.; Shadyro, O.I. Inhibition of Peroxidase‑Catalyzed Oxidation of 3,3′,5,5′‑Tetramethylbenzidine by Aminophenols. Biochemistry (Moscow), 2005, 70, 397–404. View Source
• [2] Belkov, M.V. Intramolecular hydrogen bonds and antioxidant activity of aminophenols. Journal of Applied Spectroscopy, 2007, 74, 871–876. View Source
• [3] Takahashi, N.; Tamagawa, K.; Kubo, Y.; Fukui, T.; Wakabayashi, H.; Honda, T. Enhancement of antioxidant activity of p‑alkylaminophenols by alkyl chain elongation. Bioorganic & Medicinal Chemistry, 2003, 11, 3255–3260. View Source
• [4] US Patent Application US20090298949A1. Aminoalkylphenols, methods of using and making the same. Filed 2009‑08‑13, published 2009‑12‑03. View Source